2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H15N3OS/c1-10-4-2-3-5-11(10)16(20)19-7-6-12-13(8-17)15(18)21-14(12)9-19/h2-5H,6-7,9,18H2,1H3
• InChI Key: YEUGMECSQQAANH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=C3C#N)N
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is a chemical compound with potential applications in scientific research. It belongs to the class of thieno[2,3-c]pyridine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes or proteins involved in cancer cell growth or microbial/fungal growth. It may also induce cell death by triggering apoptosis or autophagy.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile exhibits cytotoxic effects on cancer cells and inhibitory effects on microbial/fungal growth. It has been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to have low toxicity towards normal cells, making it a potential candidate for further development as an anticancer or antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile in lab experiments is its potential as a building block for the synthesis of other thieno[2,3-c]pyridine derivatives with potential biological activities. Additionally, this compound has been shown to have low toxicity towards normal cells, making it a safe candidate for further development. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile. One direction is to further investigate its potential as an anticancer or antimicrobial agent. Another direction is to explore its potential as a photosensitizer in photodynamic therapy. Additionally, further research can be conducted to optimize the synthesis method and improve the solubility and bioavailability of this compound. Furthermore, the potential of this compound as a building block for the synthesis of other thieno[2,3-c]pyridine derivatives with potential biological activities can be explored.

Synthesis Methods

2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-aminothiophene-3-carbonitrile with 2-methylbenzoyl chloride in the presence of sodium hydride and dimethylformamide. The resulting product is then treated with a reducing agent such as sodium borohydride to obtain the desired compound.

Scientific Research Applications

2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has potential applications in various scientific research fields. It has been studied for its anticancer, antimicrobial, and antifungal properties. It has also been investigated for its potential as a photosensitizer in photodynamic therapy. Additionally, this compound has been used as a building block for the synthesis of other thieno[2,3-c]pyridine derivatives with potential biological activities.